N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide

• IUPAC Name: N-benzyl-N-(1,4-dioxo-3-piperidin-1-ylnaphthalen-2-yl)acetamide
• InChI: InChI=1S/C24H24N2O3/c1-17(27)26(16-18-10-4-2-5-11-18)22-21(25-14-8-3-9-15-25)23(28)19-12-6-7-13-20(19)24(22)29/h2,4-7,10-13H,3,8-9,14-16H2,1H3
• InChI Key: RBDYEKDJXBQJFM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC=CC=C1)C2=C(C(=O)C3=CC=CC=C3C2=O)N4CCCCC4
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide, also known as BZAPA, is a chemical compound that has been studied for its potential pharmacological properties. BZAPA belongs to the class of naphthalene derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide is not fully understood. However, it has been suggested that N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide may act by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide may also act by inhibiting the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins.
Biochemical and Physiological Effects:
N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and prostaglandins. N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide has also been shown to reduce pain and fever in animal models. In addition, N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide in lab experiments include its potential pharmacological properties, its ability to inhibit the production of pro-inflammatory cytokines and prostaglandins, and its ability to inhibit the growth of cancer cells in vitro. However, the limitations of using N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide in lab experiments include its complex synthesis process, the need for careful monitoring and purification to obtain a pure product, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide. These include further research into its potential use as a drug candidate for the treatment of various diseases, such as cancer and inflammation. Further research is also needed to fully understand its mechanism of action and to optimize its synthesis process. In addition, future studies could investigate the potential use of N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide as a lead compound for the development of new drugs with improved pharmacological properties.
In conclusion, N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide is a chemical compound that has been studied for its potential pharmacological properties. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, as well as the ability to inhibit the growth of cancer cells in vitro. Further research is needed to fully understand its mechanism of action and to optimize its synthesis process. N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide has the potential to be a valuable drug candidate for the treatment of various diseases.

Synthesis Methods

N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide can be synthesized using a variety of methods, including the reaction of 2-naphthoyl chloride with benzylamine and piperidine in the presence of a base. Another method involves the reaction of 2-naphthoic acid with benzylamine and piperidine in the presence of a coupling reagent. The synthesis of N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide is a complex process that requires careful monitoring and purification to obtain a pure product.

Scientific Research Applications

N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide has been studied for its potential use as a drug candidate for the treatment of various diseases. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. N-benzyl-N-[1,4-dioxo-3-(1-piperidinyl)-1,4-dihydro-2-naphthalenyl]acetamide has also been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.